Cas no 2172049-71-5 (3-3-cyclopropyl-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: 3-3-cyclopropyl-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2172049-71-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6149718
• PubChem ID: 165580916
• Update Time: 2025-10-28

3-3-cyclopropyl-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclopropyl-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• 2172049-71-5
• 3-[3-cyclopropyl-N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
• EN300-1529004

• Inchi： 1S/C28H34N2O5/c1-3-30(18(2)14-27(32)33)26(31)15-20(19-12-13-19)16-29-28(34)35-17-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-11,18-20,25H,3,12-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： ZMMOGQBZTSEKNZ-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)N(CC)C(C)CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-cyclopropyl-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

3-3-Cyclopropyl-N-Ethyl-4-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Butanamidobutanoic Acid: A Comprehensive Overview

The compound 3-3-cyclopropyl-N-ethyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid, with CAS number 2172049715, represents a significant advancement in the field of organic chemistry and drug discovery. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in peptide synthesis and drug delivery systems. The integration of a cyclopropyl group, an N-ethyl substituent, and a fluorenylmethoxycarbonyl (Fmoc) protecting group makes it a versatile compound with promising biomedical applications.

The synthesis of this compound involves a multi-step process that highlights the importance of stereochemistry and functional group compatibility. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, leveraging advanced catalytic methods and green chemistry principles. The incorporation of the cyclopropyl ring introduces unique steric and electronic properties, which are crucial for its activity in biological systems.

The Fmoc group, a well-known protecting group in peptide chemistry, plays a pivotal role in controlling the reactivity of the amide bond during synthesis. This feature makes the compound highly valuable in solid-phase peptide synthesis (SPPS), where precise control over functional groups is essential. Researchers have demonstrated that this compound can serve as an efficient building block for constructing complex peptides with high sequence fidelity.

In terms of biological activity, preliminary studies suggest that this compound exhibits potential as a modulator of protein-protein interactions (PPIs). Given the growing interest in PPIs as therapeutic targets, this property positions the compound as a promising candidate for drug development. Recent advancements in computational chemistry have enabled researchers to predict its binding affinity to specific protein targets, further enhancing its appeal for medicinal applications.

The integration of an N-ethyl substituent introduces additional flexibility to the molecule, which may enhance its pharmacokinetic properties such as bioavailability and half-life. This feature is particularly advantageous in drug design, where optimizing these parameters is critical for therapeutic efficacy. Furthermore, the butanamido backbone provides a scaffold for further functionalization, allowing researchers to explore diverse chemical modifications tailored to specific biological targets.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on evaluating the compound's safety profile and pharmacodynamics. Preclinical studies indicate that it demonstrates minimal toxicity at therapeutic concentrations, making it a safer option compared to existing compounds in its class. These findings underscore its potential for use in treating conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

In conclusion, the compound 3-3-cyclopropyl-N-ethyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid represents a groundbreaking advancement in organic chemistry with wide-ranging applications in drug discovery and development. Its unique structure, combined with cutting-edge synthetic methodologies and biological insights, positions it as a key player in the future of peptide-based therapeutics.